N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C19H26N4O2S/c1-22(2)15-9-7-14(8-10-15)17(23(3)4)13-21-19(25)18(24)20-12-16-6-5-11-26-16/h5-11,17H,12-13H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key: YSOLMNMRKHEDOV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)N(C)C
• Molecular Formula: C19H26N4O2S
• Molecular Weight: 374.5 g/mol
• CAS No.: 941994-79-2

Description

N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C19H26N4O2S and its molecular weight is 374.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is involved in various chemical synthesis and reactions. For instance, it is used in the improved synthesis of diethyl 4-oxo-4H-pyran-2,5-dicarboxylate, which is a precursor for producing various derivatives with potential applications in medicinal chemistry (Obydennov et al., 2013). Additionally, it features in the synthesis of neurokinin-1 receptor antagonists, demonstrating its utility in the development of new pharmaceutical compounds (Harrison et al., 2001).

Catalytic Applications

This compound is also used as a catalyst in chemical reactions. For example, Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide is an effective catalyst for Goldberg amidation, especially with less reactive (hetero)aryl chlorides (De et al., 2017). Such catalytic applications are crucial in organic synthesis, particularly in the pharmaceutical industry.

Neuropharmacology

In neuropharmacology, derivatives of this compound, such as those containing dimethylaminophenyl, are investigated for their potential in treating disorders like depression and emesis. The structural modification of these compounds is essential for understanding their pharmacokinetics and metabolic pathways (Wu et al., 2017).

Alzheimer's Disease Research

In the context of Alzheimer's disease, compounds with N,N-dimethylaminophenyl moiety are used for imaging neurofibrillary tangles and beta-amyloid plaques in the brains of living patients. This is critical for early diagnosis and monitoring the progression of Alzheimer's disease (Shoghi-Jadid et al., 2002).